Cas no 887779-45-5 (5,6-difluoro-1H-1,3-benzodiazole-2-carboxylic acid)

• Product Name: 5,6-difluoro-1H-1,3-benzodiazole-2-carboxylic acid
• CAS No: 887779-45-5
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 1120536
• PubChem ID: 45480311
• Update Time: 2025-04-20

5,6-difluoro-1H-1,3-benzodiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-1H-Benzimidazole-2-carboxylic acid
• 5,6-difluoro-1H-1,3-benzodiazole-2-carboxylic acid
• 5,6-Difluorobenzimidazole-2-carboxylic Acid
• AT11082
• SY351962
• SCHEMBL3423120
• 887779-45-5
• 5,6-Difluoro-1H-benzo[d]imidazole-2-carboxylic acid
• MFCD19105176

• Inchi： 1S/C8H4F2N2O2/c9-3-1-5-6(2-4(3)10)12-7(11-5)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： VVCCUBBNXURKEE-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(C(=O)O)=N2)F

Computed Properties

• Exact Mass: 198.02408370g/mol
• Monoisotopic Mass: 198.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles